Cas no 876161-05-6 (5-Bromopyrazine-2-carboxylic acid)

• Product Name: 5-Bromopyrazine-2-carboxylic acid
• CAS No: 876161-05-6
• MF: C₅H₃BrN₂O₂
• MW: 202.993520021439
• MDL: MFCD09909672
• CID: 706558
• PubChem ID: 18779790
• Update Time: 2025-05-19

5-Bromopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-pyrazinecarboxylic acid
• 5-Bromopyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 5-bromo-
• 2-Pyrazinecarboxylic acid, 5-bromo-
• KSC446E0J
• AMPZ0019
• 5-Bromo-pyrazine-carboxylic acid
• NPJHCKULJAIWGV-UHFFFAOYSA-N
• 2-Pyrazinecarboxylicacid,5-bromo-
• BCP04439
• RB3133
• AM62735
• FCH1395542
• AB54768
• SY018532
• EN001215
• AX8159135
• TR-
• 5-Bromo-2-pyrazinecarboxylic acid (ACI)
• Pyrazinecarboxylic acid, 5-bromo- (9CI)
• J-516996
• SCHEMBL1656658
• CHEMBL5191845
• 876161-05-6
• DS-10471
• DB-077029
• Z1269171110
• EN300-103725
• CS-W018782
• DTXSID80596178
• AKOS015834996
• 5-bromopyrazine-2-carboxylicacid
• MFCD09909672

• MDL： MFCD09909672
• Inchi： 1S/C5H3BrN2O2/c6-4-2-7-3(1-8-4)5(9)10/h1-2H,(H,9,10)
• InChI Key： NPJHCKULJAIWGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(Br)=CN=1)O

Computed Properties

• Exact Mass: 201.93800
• Monoisotopic Mass: 201.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.7

Experimental Properties

• Density: 1.940±0.06 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 341°C at 760 mmHg
• Flash Point: 160.03℃
• Refractive Index: 1.627
• PSA: 63.08000
• LogP: 0.93730

5-Bromopyrazine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-Bromopyrazine-2-carboxylic acid

Comprehensive Guide to 5-Bromopyrazine-2-carboxylic acid (CAS No. 876161-05-6): Properties, Applications, and Industry Insights

5-Bromopyrazine-2-carboxylic acid (CAS No. 876161-05-6) is a high-value heterocyclic compound widely utilized in pharmaceutical synthesis, agrochemical research, and material science. This brominated pyrazine derivative has gained significant attention due to its versatile reactivity, particularly in Suzuki-Miyaura cross-coupling reactions and as a building block for bioactive molecules. With the growing demand for halogenated heterocycles in drug discovery, this compound has become a focal point for researchers exploring kinase inhibitors and antibacterial agents.

The molecular structure of 5-Bromopyrazine-2-carboxylic acid features both a reactive bromine substituent and a carboxylic acid functional group, enabling diverse chemical transformations. Recent studies highlight its role in developing PD-1/PD-L1 inhibitors for immunotherapy applications, aligning with the current trend in cancer treatment research. Analytical data from HPLC and NMR studies confirm its high purity (>98%), making it suitable for high-throughput screening platforms.

In the context of green chemistry advancements, 876161-05-6 has been investigated for metal-catalyzed reactions under mild conditions, addressing the pharmaceutical industry's need for sustainable synthesis routes. Its compatibility with flow chemistry systems has been demonstrated in several API intermediate productions, offering advantages in process intensification. The compound's crystallographic data has been deposited in the Cambridge Structural Database, supporting computational modeling studies.

Market analysis indicates rising demand for 5-Bromopyrazine-2-carboxylic acid in contract research organizations (CROs) and academic laboratories, particularly for fragment-based drug design. Stability studies show excellent shelf life when stored under inert atmosphere at -20°C, meeting GMP-grade material requirements. The compound's structure-activity relationship (SAR) profile has been extensively documented in medicinal chemistry literature, with specific applications in central nervous system (CNS) drug development.

Recent patent filings (2020-2023) reveal novel applications of 876161-05-6 in proteolysis targeting chimera (PROTAC) design and covalent inhibitor development. Its logP value and hydrogen bond acceptor/donor count make it particularly valuable for optimizing drug-like properties. Analytical method development using LC-MS techniques has established robust quality control protocols for commercial batches.

From a regulatory perspective, 5-Bromopyrazine-2-carboxylic acid complies with REACH regulations and has been included in several FDA-approved drug synthetic routes. Its scalable synthesis has been demonstrated at kilogram scale with excellent process yield (>85%), as reported in recent process chemistry publications. The compound's thermal stability profile makes it suitable for high-temperature reactions in continuous manufacturing setups.

Emerging applications include its use as a precursor for OLED materials and organic semiconductors, expanding beyond traditional pharmaceutical uses. Computational studies utilizing density functional theory (DFT) have elucidated its electronic properties, supporting rational design of functional materials. The compound's crystal packing characteristics have been investigated for co-crystal formation in pharmaceutical formulation research.

Supply chain data indicates stable availability of 876161-05-6 from major fine chemical suppliers, with custom synthesis options available for isotope-labeled variants. The development of greener bromination methods for its production aligns with the industry's shift toward environmentally friendly processes. Recent advances in cryogenic grinding techniques have improved its particle size distribution for formulation development applications.

In conclusion, 5-Bromopyrazine-2-carboxylic acid (CAS No. 876161-05-6) represents a critical chemical building block with expanding applications across multiple scientific disciplines. Its well-characterized properties, combined with growing research interest in heterocyclic chemistry, position this compound as an important tool for modern drug discovery and material science innovation.